molecular formula C7H14O3 B8275917 2-Methoxymethyl-2-hydroxymethylbutanal

2-Methoxymethyl-2-hydroxymethylbutanal

Cat. No. B8275917
M. Wt: 146.18 g/mol
InChI Key: ZQFMZIQSKBRURP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxymethyl-2-hydroxymethylbutanal is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H14O3

Molecular Weight

146.18 g/mol

IUPAC Name

2-(hydroxymethyl)-2-(methoxymethyl)butanal

InChI

InChI=1S/C7H14O3/c1-3-7(4-8,5-9)6-10-2/h4,9H,3,5-6H2,1-2H3

InChI Key

ZQFMZIQSKBRURP-UHFFFAOYSA-N

Canonical SMILES

CCC(CO)(COC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

41 g of triethylamine are added to a mixture of 1600 ml of methanol, 500 g of 30% strength formaldehyde solution and 328 g of 2-ethylacrolein in the course of 10 minutes, and the solution is then kept at 78° C. for 7 hours. Low-boiling components are distilled off, after which 390 g (67%, based on 2-ethylacrolein) of the title compound of boiling point 95°-100° C./3 mbar are isolated by distillation under reduced pressure.
Quantity
41 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
328 g
Type
reactant
Reaction Step One
Quantity
1600 mL
Type
reactant
Reaction Step One

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